1-methyl-6-oxo-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C15H19N5O3/c1-19-14(21)3-2-13(18-19)15(22)17-12-8-16-20(10-12)9-11-4-6-23-7-5-11/h2-3,8,10-11H,4-7,9H2,1H3,(H,17,22)
• InChI Key: BAMATFLSEZLNGX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NC2=CN(N=C2)CC3CCOCC3
• Molecular Formula: C15H19N5O3
• Molecular Weight: 317.34 g/mol
• CAS No.: 1706083-21-7

Description

This compound is a pyridazine derivative featuring a 1,6-dihydropyridazine core substituted with a methyl group at the 1-position and a ketone at the 6-position. The carboxamide moiety at the 3-position is linked to a pyrazole ring, which is further functionalized with a tetrahydro-2H-pyran-4-ylmethyl group.

Biological Activity

1-Methyl-6-oxo-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)-1,6-dihydropyridazine-3-carboxamide is a compound of significant interest due to its potential biological activities. This article reviews the available literature on its synthesis, biological activities, and potential therapeutic applications.

Synthesis

The compound can be synthesized through multi-component reactions involving various heterocyclic precursors. The synthetic routes often involve the combination of pyrazole and pyridazine derivatives, which are known for their diverse biological activities. A typical synthesis might utilize a Povarov-type reaction to yield high-purity products in good yields, typically ranging from 70% to 95% .

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds similar to 1-methyl-6-oxo-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)-1,6-dihydropyridazine-3-carboxamide. For instance, compounds with a pyrazolo[3,4-b]pyridine core have shown promising results against various cancer cell lines. In vitro assays demonstrated significant inhibition of cellular proliferation in HeLa and HCT116 cell lines, with IC50 values in the low micromolar range . The compound's mechanism of action appears to involve the induction of apoptosis and cell cycle arrest.

Anti-inflammatory Activity

The compound has also been evaluated for anti-inflammatory properties. Similar derivatives have been reported to exhibit significant anti-inflammatory effects in various models, including those mimicking rheumatoid arthritis. One study indicated that certain analogs showed a superior anti-inflammatory ratio compared to standard corticosteroids .

Enzyme Inhibition

The compound may act as an inhibitor for several key enzymes involved in cancer progression and inflammation. For example, compounds derived from similar scaffolds have demonstrated high affinity for cyclin-dependent kinases (CDKs), which are critical in cell cycle regulation . The selectivity of these compounds towards specific CDKs can lead to reduced side effects compared to traditional chemotherapeutics.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological activity of this compound. Variations in substituents on the pyrazole and pyridazine rings can significantly influence potency and selectivity. For instance:

• Methyl groups at specific positions have been shown to enhance binding affinity.
• Alkyl substitutions can improve solubility and bioavailability.

Table 1 summarizes some key findings from SAR studies:

Compound	Target	IC50 (µM)	Notes
Compound A	CDK2	0.36	High selectivity over CDK9
Compound B	ROCK2	0.5	Superior to netarsudil
Compound C	AChE	10	Potential for Alzheimer's treatment

Case Studies

Several case studies have documented the efficacy of similar compounds in preclinical models:

• Tumor Regression : In xenograft models of malignant tumors, compounds structurally related to our target exhibited durable tumor regression through apoptosis induction .
• Inflammation Models : In animal models of inflammation, these compounds reduced markers of inflammation significantly compared to controls .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs can be categorized based on shared motifs: pyridazine/pyridazinone cores, pyrazole/pyrrole substituents, and carboxamide linkages. Below is a detailed comparison with key analogs derived from the evidence:

Pyridazine/Pyridazinone-Based Analogs

• 3-(4-[[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]methyl]piperidin-1-yl)pyrazine-2-carbonitrile (): Core: Pyridazinone (6-oxo-1,6-dihydropyridazine) with a pyrazole substituent. Key Differences: Replaces the tetrahydro-2H-pyran group with a piperidine ring and substitutes the carboxamide with a carbonitrile. Impact: The carbonitrile group may enhance metabolic stability compared to carboxamides, while the piperidine ring could influence solubility and target binding.
• Compound 2d (): Diethyl 3-benzyl-8-cyano-7-(4-nitrophenyl)-2-oxo-1,2,3,7-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate Core: Tetrahydroimidazopyridine fused with a pyridine ring. Key Differences: Lacks a pyridazine core but shares a ketone (2-oxo) group.

Pyrazole/Pyrrole-Based Analogs

• Compound 41 (): 3-Methyl-N-(1-(2-methyl-1H-imidazol-4-yl)ethyl)-4-((6-(trifluoromethyl)pyridin-3-yl)methyl)-1H-pyrrole-2-carboxamide

  • Core : Pyrrole-carboxamide with a trifluoromethylpyridine substituent.
  • Key Differences : Replaces pyridazine with a pyrrole ring. The trifluoromethyl group enhances lipophilicity, which may improve membrane permeability but reduce aqueous solubility.
• Compound 4i/4j (): Pyrimidinone-coumarin hybrids with tetrazole and pyrazole groups Core: Pyrimidinone fused with coumarin. Key Differences: The coumarin moiety introduces fluorescence properties, enabling imaging applications. The tetrazole group (a bioisostere for carboxylic acids) may mimic the carboxamide’s hydrogen-bonding capacity.

Key Observations:

• Functional Group Influence : The tetrahydro-2H-pyran group in the target compound may confer better solubility than the piperidine in ’s analog due to its ether oxygen.
• Spectroscopic Validation : While $^1$H NMR and mass spectrometry are standard for characterization (e.g., Compound 41), the absence of data for the target compound limits direct comparisons.